(R)-tert-Butyl 4-hydroxyazepane-1-carboxylate
Overview
Description
“®-tert-Butyl 4-hydroxyazepane-1-carboxylate” is a chemical compound with the CAS Number: 1174020-39-3 . It has a linear formula of C11H21NO3 . The compound is also known by other synonyms such as “(4R)-1-Boc-4-hydroxy-azepane” and "tert-butyl (4R)-4-hydroxyazepane-1-carboxylate" .
Molecular Structure Analysis
The molecular structure of “®-tert-Butyl 4-hydroxyazepane-1-carboxylate” is represented by the InChI Code: 1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-4-5-9(13)6-8-12/h9,13H,4-8H2,1-3H3/t9-/m1/s1 . It has a molecular weight of 215.29 g/mol .Physical And Chemical Properties Analysis
“®-tert-Butyl 4-hydroxyazepane-1-carboxylate” is a solid at room temperature . It has a molecular weight of 215.29 g/mol .Scientific Research Applications
Enantioselective Chromatographic Methods
One key application of (R)-tert-Butyl 4-hydroxyazepane-1-carboxylate and its analogs is in the development of enantioselective chromatographic methods. A study demonstrated the isolation and characterization of its S-enantiomer using chiral supercritical fluid chromatography (SFC), highlighting its use in separating and studying enantiomeric forms of chemicals (Carry et al., 2013).
Synthesis of Key Intermediates in Drug Development
This compound also plays a role in the synthesis of intermediates for drug development. For instance, its S-enantiomer has been synthesized as a key intermediate for the Rho–kinase inhibitor K-115, demonstrating its potential in the multikilogram production of pharmacologically significant compounds (Gomi et al., 2012).
Stereoselective Organic Synthesis
In stereoselective organic synthesis, derivatives of (R)-tert-Butyl 4-hydroxyazepane-1-carboxylate are used. For example, studies show its utility in the highly stereoselective hydroformylation of derivatives to produce important intermediates for synthesizing homochiral amino acid derivatives, which are valuable in synthetic chemistry (Kollár & Sándor, 1993).
Magnetic Resonance Imaging (MRI) Agents
The compound has been used in the synthesis of chiral tetraazamacrocycles, which are intermediates for producing MRI agents. This demonstrates its role in developing diagnostic tools and agents (Levy et al., 2009).
Polysilsesquioxanes Synthesis
It has been utilized in the synthesis of high molecular weight polysilsesquioxanes with carboxylate functionalities, indicating its use in material science for applications like scavenging heavy metals (Rahimian, Loy, & Wheeler, 2002).
Safety and Hazards
The safety information for “®-tert-Butyl 4-hydroxyazepane-1-carboxylate” indicates that it has the GHS Pictogram GHS07 . The hazard statements include H315, H319, and H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P362+P364, P403+P233, and P501 .
properties
IUPAC Name |
tert-butyl (4R)-4-hydroxyazepane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-4-5-9(13)6-8-12/h9,13H,4-8H2,1-3H3/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRFSWDBNKHNGGA-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(CC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC[C@H](CC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90654455 |
Source
|
| Record name | tert-Butyl (4R)-4-hydroxyazepane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90654455 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-tert-Butyl 4-hydroxyazepane-1-carboxylate | |
CAS RN |
1174020-39-3 |
Source
|
| Record name | 1,1-Dimethylethyl (4R)-hexahydro-4-hydroxy-1H-azepine-1-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1174020-39-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl (4R)-4-hydroxyazepane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90654455 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-Methylbicyclo[2.2.1]hept-2-YL)propyl acetate](/img/structure/B1498665.png)
